Cas no 1339640-02-6 (3-[(4-Methoxyphenyl)sulfanyl]azetidine)

• Product Name: 3-[(4-Methoxyphenyl)sulfanyl]azetidine
• CAS No: 1339640-02-6
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD16871937
• CID: 5178652
• PubChem ID: 62786123
• Update Time: 2026-03-05

3-[(4-Methoxyphenyl)sulfanyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-methoxyphenyl)sulfanyl]azetidine
• 3-((4-Methoxyphenyl)thio)azetidine
• Azetidine, 3-[(4-methoxyphenyl)thio]-
• 3-[(4-Methoxyphenyl)sulfanyl]azetidine

• MDL： MFCD16871937
• Inchi： 1S/C10H13NOS/c1-12-8-2-4-9(5-3-8)13-10-6-11-7-10/h2-5,10-11H,6-7H2,1H3
• InChI Key： RSQYWVHYJBWZTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• XLogP3: 1.8
• Topological Polar Surface Area: 46.6

Additional information on 3-[(4-Methoxyphenyl)sulfanyl]azetidine

Introduction to 3-[(4-Methoxyphenyl)sulfanyl]azetidine (CAS No. 1339640-02-6)

3-[(4-Methoxyphenyl)sulfanyl]azetidine, with the CAS number 1339640-02-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a four-membered azetidine ring and a sulfanyl group attached to a 4-methoxyphenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-[(4-Methoxyphenyl)sulfanyl]azetidine can be represented as C₁₁H₁₃NO₂S, with a molecular weight of approximately 227.3 g/mol. The presence of the azetidine ring, which is less common than the more stable five- and six-membered rings, imparts unique conformational flexibility and reactivity to the molecule. This flexibility can be advantageous in binding to specific protein targets, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the use of azetidine-containing compounds in the development of novel therapeutic agents. One of the key areas of research has been their potential as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have shown that 3-[(4-Methoxyphenyl)sulfanyl]azetidine exhibits promising activity as an inhibitor of specific kinases, which are crucial enzymes in many signaling pathways associated with cancer and inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry (2021) evaluated the kinase inhibitory activity of several azetidine derivatives, including 3-[(4-Methoxyphenyl)sulfanyl]azetidine. The results indicated that this compound effectively inhibited the activity of certain kinases at low micromolar concentrations, suggesting its potential as a lead compound for further optimization. The researchers also noted that the sulfanyl group played a critical role in enhancing the binding affinity and selectivity of the molecule towards its target.

Beyond kinase inhibition, 3-[(4-Methoxyphenyl)sulfanyl]azetidine has also shown potential in modulating other biological processes. For example, preliminary studies have explored its effects on G protein-coupled receptors (GPCRs), which are important targets for many drugs used to treat conditions such as cardiovascular diseases and neurological disorders. The ability of this compound to interact with GPCRs could open up new avenues for developing more effective and selective therapeutic agents.

The synthesis of 3-[(4-Methoxyphenyl)sulfanyl]azetidine has been reported using various methods, including transition metal-catalyzed reactions and nucleophilic substitution reactions. One efficient synthetic route involves the reaction of 4-methoxythiophenol with an appropriate azetidine precursor under mild conditions. This method provides good yields and allows for easy modification of the molecule to create analogs with different substituents, further expanding its potential applications.

In addition to its therapeutic potential, 3-[(4-Methoxyphenyl)sulfanyl]azetidine has also been studied for its use as a building block in combinatorial chemistry. Combinatorial libraries generated from this compound have been screened for a wide range of biological activities, leading to the identification of several promising leads for drug development. The versatility of this scaffold makes it an attractive choice for high-throughput screening campaigns aimed at discovering new bioactive molecules.

The safety profile of 3-[(4-Methoxyphenyl)sulfanyl]azetidine is another important consideration in its development as a therapeutic agent. Preclinical studies have generally shown that this compound exhibits good safety margins and low toxicity at effective concentrations. However, further investigations are needed to fully assess its pharmacokinetic properties and potential side effects in vivo.

In conclusion, 3-[(4-Methoxyphenyl)sulfanyl]azetidine (CAS No. 1339640-02-6) represents a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and optimization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.